2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one
Overview
Description
“2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one” is a chemical compound with the empirical formula C11H8OS . It is used as a heterocyclic building block .
Synthesis Analysis
The compound can be synthesized through the Knoevenagel condensation of the unsymmetrical 1,3-diketo-precursor with one equivalent of malononitrile . This reaction selectively reacts with the keto group attached at the -position of the thiophene unit, leading to the α isomerically pure benzothiophene-fused -BC .Chemical Reactions Analysis
The compound has been used in the construction of acceptor−donor acceptor type nonfullerene acceptors (A D A type − − − NFAs) . The extension of the end-group conjugation of nonfullerene acceptors (NFAs) is a rational strategy to facilitate intermolecular stacking of the end-groups which are responsible for efficient electron transportation .Physical And Chemical Properties Analysis
The compound is a powder with a melting point of 140-145 °C . Its molecular weight is 188.25 .Scientific Research Applications
Inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE)
This compound has been found to have significant applications in the development of inhibitors for tumor necrosis factor-α converting enzyme (TACE) . TACE is an enzyme that plays a crucial role in inflammation and cancer progression, making it a target for therapeutic interventions.
Antidiabetic Applications
The compound has been used in the development of antidiabetic drugs . Diabetes is a chronic disease that affects millions of people worldwide, and new treatments are continually being sought.
HIF-2a Inhibitors
Hypoxia-inducible factor 2 alpha (HIF-2a) is a protein that has been implicated in the progression of various cancers. This compound has been used in the development of HIF-2a inhibitors .
Selective Estrogen Receptor Modulator Activity
The compound has been used in the development of selective estrogen receptor modulators . These are drugs that act on the estrogen receptor, a type of protein found in cells. They are used to treat a variety of conditions, including breast cancer and osteoporosis.
Potential HIV-1 Reverse Transcriptase Inhibitor
This compound has been identified as a potential HIV-1 reverse transcriptase inhibitor . Reverse transcriptase is an enzyme that HIV, the virus that causes AIDS, needs to replicate. Inhibiting this enzyme is one strategy for treating HIV infection.
Organic Synthesis
Finally, this compound is an important synthetic intermediate in the field of organic synthesis . Organic synthesis is the process of constructing complex organic molecules from simpler ones. It is fundamental to the development of new pharmaceuticals and materials.
Mechanism of Action
The compound has been used in the field of organic photovoltaics . The incorporation of the electron-rich benzothiophene unit in the end-group upshifts the lowest unoccupied molecular orbital energy levels of the NFAs, which beneficially enlarges the Voc values . On the other hand, the benzothiophene unit in -BC not only imparts an optical transition in the shorter wavelengths around 340-400 nm for a better light harvesting ability but also promotes the antiparallel stacking of the end-groups for efficient electron transport .
Safety and Hazards
properties
IUPAC Name |
2,3-dihydrocyclopenta[b][1]benzothiol-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8OS/c12-8-5-6-10-11(8)7-3-1-2-4-9(7)13-10/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUQNVBHDBXJWMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1SC3=CC=CC=C32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60721906 | |
Record name | 2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one | |
CAS RN |
38006-16-5 | |
Record name | 2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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